Conformational constraints of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid
Conformational constraints of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid
An In-depth Technical Guide to the Conformational Constraints of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic Acid
(2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid is a non-proteinogenic amino acid with significant potential in drug discovery and peptide design. Its unique sterically hindered phenyl ring imposes significant conformational constraints that can be exploited to modulate the structure and function of peptides and peptidomimetics. This guide provides a comprehensive technical overview of the methodologies used to elucidate these conformational constraints, intended for researchers, scientists, and drug development professionals. We will delve into the asymmetric synthesis of this compound and explore in detail the experimental and computational techniques employed for its conformational analysis. This document is designed to be a practical resource, offering not just theoretical background but also actionable, step-by-step protocols and the rationale behind key experimental choices.
Introduction: The Significance of Conformational Constraints in Drug Design
The three-dimensional structure of a molecule is intrinsically linked to its biological activity. In the realm of peptide-based therapeutics, the inherent flexibility of the peptide backbone often leads to poor metabolic stability and reduced binding affinity. The incorporation of non-proteinogenic amino acids, such as (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid, is a powerful strategy to overcome these limitations. The bulky 3,5-dimethylphenyl side chain restricts the rotational freedom around the chi (χ) and psi (ψ) dihedral angles, thereby pre-organizing the peptide backbone into a specific conformation. This pre-organization can enhance binding to a biological target and improve resistance to proteolytic degradation.
Understanding the precise nature of these conformational constraints is paramount for the rational design of novel therapeutics. This guide will provide a detailed exploration of the tools and techniques available to researchers for this purpose.
Asymmetric Synthesis of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic Acid
The enantiomerically pure synthesis of the target amino acid is a critical first step. Several methods can be employed for the asymmetric synthesis of phenylalanine analogs. Here, we present a detailed protocol based on the robust Schöllkopf bis-lactim ether method, which allows for excellent stereocontrol.[1][2][3]
Rationale for Method Selection
The Schöllkopf method is chosen for its high diastereoselectivity and the commercial availability of the chiral auxiliary, (R)- or (S)-valine. This method involves the alkylation of a chiral glycine equivalent, where the stereochemistry is directed by the bulky isopropyl group of the valine auxiliary.[4]
Experimental Protocol: Schöllkopf Synthesis
Step 1: Preparation of the Bis-Lactim Ether
-
A solution of cyclo(L-Val-Gly) (1 equivalent) is suspended in anhydrous dichloromethane (DCM).
-
Triethyloxonium tetrafluoroborate (2.2 equivalents) is added portion-wise at 0 °C under an inert atmosphere (e.g., Argon).
-
The reaction mixture is stirred at room temperature for 24 hours.
-
The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.
-
The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the bis-lactim ether.
Step 2: Asymmetric Alkylation
-
The bis-lactim ether (1 equivalent) is dissolved in anhydrous tetrahydrofuran (THF) and cooled to -78 °C.
-
n-Butyllithium (1.05 equivalents) is added dropwise, and the solution is stirred for 30 minutes to generate the lithiated enolate.
-
A solution of 3,5-dimethylbenzyl bromide (1.1 equivalents) in anhydrous THF is added dropwise.
-
The reaction is stirred at -78 °C for 4 hours and then allowed to warm to room temperature overnight.
-
The reaction is quenched with saturated aqueous ammonium chloride.
-
The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated.
Step 3: Hydrolysis and Purification
-
The crude alkylated product is dissolved in 6 M hydrochloric acid.
-
The mixture is refluxed for 12 hours.
-
The reaction mixture is cooled to room temperature and washed with DCM to remove the valine methyl ester.
-
The aqueous layer is concentrated under reduced pressure.
-
The crude amino acid hydrochloride is purified by ion-exchange chromatography to yield (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid.
Experimental Determination of Conformational Constraints
Experimental techniques provide direct evidence of the conformational preferences of the molecule in both the solid and solution states.
X-ray Crystallography: The Solid-State Conformation
X-ray crystallography provides a high-resolution, static picture of the molecule's conformation in the crystalline state. This information is invaluable for understanding the intrinsic conformational preferences and for validating computational models.
-
Crystallization:
-
Data Collection:
-
A suitable single crystal is mounted on a goniometer.
-
The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations.
-
X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα).
-
-
Structure Solution and Refinement:
-
The diffraction data are processed to obtain the unit cell parameters and reflection intensities.
-
The crystal structure is solved using direct methods or Patterson methods.
-
The atomic positions and thermal parameters are refined against the experimental data to obtain the final structure.[6]
-
The refined crystal structure will provide precise values for bond lengths, bond angles, and, most importantly, the dihedral angles (φ, ψ, and χ1, χ2) that define the conformation of the amino acid.
| Dihedral Angle | Atoms Defining the Angle | Description |
| φ (phi) | C'-N-Cα-C' | Rotation around the N-Cα bond |
| ψ (psi) | N-Cα-C'-N | Rotation around the Cα-C' bond |
| χ1 (chi1) | N-Cα-Cβ-Cγ | Rotation around the Cα-Cβ bond |
| χ2 (chi2) | Cα-Cβ-Cγ-Cδ1 | Rotation around the Cβ-Cγ bond |
Table 1: Key dihedral angles defining the conformation of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Solution-State Conformation
NMR spectroscopy is a powerful technique for studying the conformation and dynamics of molecules in solution.[7][8] For conformational analysis of our target amino acid, Nuclear Overhauser Effect (NOE) experiments are particularly informative.[9][10][11]
The NOE is the transfer of nuclear spin polarization from one nucleus to another through space. The magnitude of the NOE is inversely proportional to the sixth power of the distance between the nuclei (r^-6), making it extremely sensitive to internuclear distances up to ~5 Å.[12] By observing NOEs between specific protons, we can deduce their spatial proximity and thus infer the preferred conformation.
-
Sample Preparation:
-
Dissolve the amino acid in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) to a concentration of 5-10 mM.
-
-
Data Acquisition:
-
Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) spectrum on a high-field NMR spectrometer (≥ 500 MHz).
-
ROESY is often preferred for molecules of this size as it avoids the issue of zero or near-zero NOEs that can occur for molecules with a correlation time that matches the inverse of the spectrometer frequency.[13]
-
A series of experiments with varying mixing times should be performed to build up a reliable set of distance restraints.
-
-
Data Processing and Analysis:
-
Process the 2D data to obtain a spectrum with good resolution and signal-to-noise.
-
Identify and integrate the cross-peaks, which correspond to NOEs between protons.
-
The volume of the cross-peaks can be used to estimate the distance between the protons.
-
-
NOEs between the α-proton and side-chain protons: These will provide information about the χ1 dihedral angle.
-
NOEs between the amide proton and the α- and β-protons: These will help to define the φ dihedral angle.
-
NOEs between the aromatic protons and the β-protons: These will further constrain the χ1 and χ2 dihedral angles.
Computational Modeling of Conformational Constraints
Computational methods are indispensable for exploring the conformational landscape of a molecule and for providing a dynamic picture of its behavior.[14]
Quantum Mechanics (QM) Calculations: Mapping the Energetic Landscape
QM calculations can be used to generate a potential energy surface (PES) for the rotation around key dihedral angles.[15][16] This allows for the identification of low-energy conformers and the energy barriers between them.
-
Structure Preparation:
-
Build the initial structure of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid.
-
-
Calculation Setup:
-
Choose a suitable level of theory and basis set (e.g., DFT with B3LYP functional and a 6-31G* basis set).
-
Define the dihedral angle to be scanned (e.g., χ1).
-
Perform a series of constrained geometry optimizations, systematically rotating the dihedral angle in small increments (e.g., 10-15 degrees) over the full 360-degree range.[17]
-
-
Data Analysis:
-
Plot the relative energy of the optimized structures as a function of the dihedral angle to generate the PES.[18]
-
Molecular Dynamics (MD) Simulations: Exploring Conformational Dynamics
MD simulations provide a time-resolved view of the conformational dynamics of the molecule in a simulated environment (e.g., in water).[19][20]
-
System Setup:
-
Force Field Selection: Choose a force field that is well-parameterized for amino acids. For non-proteinogenic amino acids, it may be necessary to develop custom parameters, often guided by QM calculations.[21][22][23] The General Amber Force Field (GAFF) is a good starting point.[22]
-
Solvation: Place the amino acid in a box of explicit solvent molecules (e.g., TIP3P water).
-
Ionization: Add counter-ions to neutralize the system.
-
-
Simulation Protocol:
-
Energy Minimization: Minimize the energy of the system to remove any steric clashes.
-
Equilibration: Gradually heat the system to the desired temperature and then equilibrate it at constant temperature and pressure (NVT and NPT ensembles).
-
Production Run: Run the simulation for a sufficient length of time (e.g., 100-500 ns) to adequately sample the conformational space.
-
-
Trajectory Analysis:
-
Analyze the trajectory to determine the population of different conformers.
-
Plot the distribution of the key dihedral angles (φ, ψ, χ1, χ2) over time.
-
For amino acid residues, the φ and ψ dihedral angles are of particular interest. A Ramachandran plot is a 2D scatter plot of φ versus ψ, which visually represents the sterically allowed and disallowed regions of conformational space.[24][25] For a non-proteinogenic amino acid like ours, the Ramachandran plot generated from MD simulations will reveal how the bulky side chain restricts the accessible φ and ψ angles compared to a standard amino acid like phenylalanine.[26][27]
Synthesis and Interpretation of Results
The true power of this multi-faceted approach lies in the integration of data from all three methodologies.
| Method | Information Gained | Strengths | Limitations |
| X-ray Crystallography | High-resolution static solid-state conformation | Unambiguous determination of a single conformation | Crystal packing forces can influence conformation; not representative of solution state |
| NMR Spectroscopy | Time-averaged solution-state conformation and dynamics | Provides information about the conformation in a biologically relevant environment | Data represents an average over all populated conformers; distance restraints can be ambiguous |
| Computational Modeling | Energetic landscape and dynamic behavior of conformers | Allows for the exploration of the entire conformational space and provides insights into the forces driving conformational preferences | Accuracy is dependent on the chosen level of theory and force field parameters |
Table 2: Comparison of methodologies for conformational analysis.
By comparing the experimental data with the computational results, a comprehensive and validated model of the conformational constraints of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid can be constructed. For instance, the low-energy conformers identified by QM calculations should be consistent with the major conformers observed in the MD simulations and should not violate the distance restraints derived from NMR experiments. The solid-state conformation determined by X-ray crystallography should correspond to one of the low-energy minima on the computed PES.
Conclusion
The conformational analysis of (2S)-2-amino-3-(3,5-dimethylphenyl)propanoic acid is a critical step in harnessing its potential for the design of novel peptide-based therapeutics. The synergistic application of asymmetric synthesis, experimental structural biology techniques, and computational modeling provides a robust framework for elucidating the conformational constraints imposed by its unique side chain. The detailed protocols and rationale presented in this guide are intended to equip researchers with the knowledge and tools necessary to confidently undertake such studies, ultimately accelerating the discovery and development of next-generation therapeutics.
References
-
Strecker, A. (1850). Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie, 75(1), 27–45. [Link]
-
Wikipedia. (2024). Strecker amino acid synthesis. [Link]
-
Wikipedia. (2023). Schöllkopf method. [Link]
-
Chemistry Notes. (2021). Strecker Synthesis of Amino Acid: Easy Mechanism, applications. [Link]
-
Master Organic Chemistry. (2023). Strecker Synthesis. [Link]
-
News-Medical. (2018). Overview of Strecker Amino Acid Synthesis. [Link]
-
Sun, C., et al. (2022). Direct asymmetric synthesis of β-branched aromatic α-amino acids using engineered phenylalanine ammonia lyases. Nature Communications, 13(1), 1-12. [Link]
-
Fesüs, L., et al. (2022). Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines. ACS Catalysis, 12(10), 5943–5963. [Link]
-
Merck Index. (n.d.). Schöllkopf Bis-Lactim Amino Acid Synthesis. [Link]
-
Khoury, G. A., et al. (2013). Forcefield_NCAA: Ab Initio Charge Parameters to Aid in the Discovery and Design of Therapeutic Proteins and Peptides with Unnatural Amino Acids and Their Application to Complement Inhibitors of the Compstatin Family. Journal of Chemical Theory and Computation, 9(12), 5653–5668. [Link]
-
Kim, J., et al. (2006). Engineering aromatic L-amino acid transaminase for the asymmetric synthesis of constrained analogs of L-phenylalanine. Biotechnology and Bioengineering, 95(3), 455-463. [Link]
-
Vederas, J. C. (2007). α-Vinylic Amino Acids: Occurrence, Asymmetric Synthesis and Biochemical Mechanisms. Accounts of Chemical Research, 40(9), 702-710. [Link]
-
Ghavami, A., et al. (2019). A review on nuclear Overhauser enhancement (NOE) and rotating-frame Overhauser effect (ROE) NMR techniques in food science. Food Research International, 116, 887-895. [Link]
-
ACD/Labs. (2009). Stereochemistry Information from NOESY/ROESY data … Part 1. [Link]
-
Soloshonok, V. A., et al. (2001). Asymmetric synthesis of alpha,beta-dialkyl-alpha-phenylalanines via direct alkylation of a chiral alanine derivative with racemic alpha-alkylbenzyl bromides. A case of high enantiomer differentiation at room temperature. Organic Letters, 3(3), 341-343. [Link]
-
O'Brien, P., et al. (2011). Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction. Beilstein Journal of Organic Chemistry, 7, 185. [Link]
-
University of Ottawa. (n.d.). NOESY and EXSY. [Link]
-
Wang, C., et al. (2018). Asymmetric Synthesis of Functionalized Phenylalanine Derivatives via Rh-Catalyzed Conjugate Addition and Enantioselective Protonation Cascade. Organic Letters, 20(15), 4529–4532. [Link]
-
Nanalysis. (2021). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. [Link]
-
Li, P., et al. (2020). Development and Testing of Force Field Parameters for Phenylalanine and Tyrosine Derivatives. Frontiers in Chemistry, 8, 597151. [Link]
-
Ho, B. K., & Brasseur, R. (2005). The Ramachandran plots of glycine and pre-proline. BMC Structural Biology, 5(1), 14. [Link]
-
Grimme, S., et al. (2020). Reference-free NOE NMR analysis. Chemical Science, 11(36), 9875–9884. [Link]
-
Tormena, C. F., & Rittner, R. (2016). Conformational analysis of small molecules: NMR and quantum mechanics calculations. Journal of the Brazilian Chemical Society, 27(8), 1357-1385. [Link]
-
Springer Nature. (n.d.). NMR Protocols and Methods. [Link]
-
van der Donk, W. A., et al. (2011). New CHARMM force field parameters for dehydrated amino acid residues, the key to lantibiotic molecular dynamics simulations. Journal of Physical Chemistry B, 115(40), 11736–11747. [Link]
-
Royal Society of Chemistry. (n.d.). NMR spectroscopy of small molecules in solution. [Link]
-
Lakshmipathi, P., et al. (2014). Efficient Asymmetric Synthesis of Tryptophan Analogues Having Useful Photophysical Properties. Organic Letters, 16(2), 532–535. [Link]
-
Wikipedia. (2024). Ramachandran plot. [Link]
-
Alips. (n.d.). Ramachandran Plot as a Tool for Peptide and Protein Structures' Quality Determination. [Link]
-
ResearchGate. (2024). How to start a Molecular Dynamics Simulation?. [Link]
-
Hayward, S., & Milner-White, E. J. (2011). Determination of amino acids that favour the αL region using Ramachandran propensity plots. Implications for α-sheet. PeerJ, 3, e1341. [Link]
-
MolSSI Education. (n.d.). Quantum Mechanics Tools: Intramolecular Potential Energy Surfaces. [Link]
-
Yu, L., et al. (2020). Balanced Amino-Acid-Specific Molecular Dynamics Force Field for the Realistic Simulation of Both Folded and Disordered Proteins. Journal of Chemical Theory and Computation, 16(2), 1139–1151. [Link]
-
Jan Drenth. (2007). Principles of Protein X-Ray Crystallography. [Link]
-
Gaussian. (n.d.). Scanning Potential Energy Surfaces. [Link]
-
ResearchGate. (n.d.). Conformational Analysis of Small Molecules: NMR and Quantum Mechanics Calculations. [Link]
-
JoVE. (2022). Protein Crystallization For X-ray Crystallography l Protocol Preview. [Link]
-
Freie Universität Berlin. (2016). Molecular dynamics simulations of the twenty encoded amino acids in different force fields. [Link]
-
Nowick, J. S. (2015). Standard practices for X-ray crystallographic structure determination in the Nowick laboratory. [Link]
-
Peak Proteins. (n.d.). Proteins, X-ray Crystal Structures And How To Get Them. [Link]
-
Auremn. (n.d.). NMR Spectroscopy: a Tool for Conformational Analysis. [Link]
-
ResearchGate. (n.d.). Potential energy profiles of dihedral angle 1 (a) and 2/3 (b). QM data,... [Link]
-
Theoretical and Computational Biophysics Group. (n.d.). The Molecular Dynamics Simulation Process. [Link]
-
Chemistry LibreTexts. (2020). 9.6: X-ray Protein Crystallography. [Link]
-
LabXing. (n.d.). A beginner's guide to molecular dynamics simulations and the identification of cross-correlation networks for enzyme engineering. [Link]
-
University of Illinois Urbana-Champaign. (n.d.). Molecular Dynamics simulations of lysozyme in water. [Link]
-
Galaxy Training. (2019). Running molecular dynamics simulations using GROMACS. [Link]
-
Journal of Chemical Theory and Computation. (2022). A Generalized Framework for Developing Dihedral Torsion Energy Terms in Nucleic Acids Force Fields. [Link]
-
Physical Chemistry Chemical Physics. (2021). Dihedral–torsion model potentials that include angle-damping factors. [Link]
Sources
- 1. Schöllkopf Bis-Lactim Amino Acid Synthesis [drugfuture.com]
- 2. α-Vinylic Amino Acids: Occurrence, Asymmetric Synthesis and Biochemical Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Schöllkopf method - Wikipedia [en.wikipedia.org]
- 5. m.youtube.com [m.youtube.com]
- 6. sygnaturediscovery.com [sygnaturediscovery.com]
- 7. Conformational analysis of small molecules: NMR and quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
- 10. acdlabs.com [acdlabs.com]
- 11. NOESY and EXSY [chem.ch.huji.ac.il]
- 12. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
- 13. Reference-free NOE NMR analysis - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02970J [pubs.rsc.org]
- 14. researchgate.net [researchgate.net]
- 15. Quantum Mechanics Tools: Intramolecular Potential Energy Surfaces [education.molssi.org]
- 16. researchgate.net [researchgate.net]
- 17. scanning potential energy surfaces [cup.uni-muenchen.de]
- 18. researchgate.net [researchgate.net]
- 19. ks.uiuc.edu [ks.uiuc.edu]
- 20. events.grnet.gr [events.grnet.gr]
- 21. Forcefield_NCAA: Ab Initio Charge Parameters to Aid in the Discovery and Design of Therapeutic Proteins and Peptides with Unnatural Amino Acids and Their Application to Complement Inhibitors of the Compstatin Family - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Frontiers | Development and Testing of Force Field Parameters for Phenylalanine and Tyrosine Derivatives [frontiersin.org]
- 23. Sci-Hub. Balanced Amino-Acid-Specific Molecular Dynamics Force Field for the Realistic Simulation of Both Folded and Disordered Proteins / Journal of Chemical Theory and Computation, 2019 [sci-hub.box]
- 24. Ramachandran plot - Wikipedia [en.wikipedia.org]
- 25. peptideweb.com [peptideweb.com]
- 26. The Ramachandran plots of glycine and pre-proline - PMC [pmc.ncbi.nlm.nih.gov]
- 27. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
